Cas no 2172053-56-2 (3-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid hydrochloride)

• Product Name: 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid hydrochloride
• CAS No: 2172053-56-2
• MF: C₈H₉ClF₃N₃O₂
• MW: 271.6241710186
• CID: 5164490
• PubChem ID: 132398918
• Update Time: 2025-05-22

3-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid hydrochloride
• 3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid hydrochloride
• 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid hydrochloride

• Inchi： 1S/C8H8F3N3O2.ClH/c9-8(10,11)7-13-5(6(15)16)4-3-12-1-2-14(4)7;/h12H,1-3H2,(H,15,16);1H
• InChI Key： SLHALQUQBRCBKM-UHFFFAOYSA-N
• SMILES： C(C1=NC(C(=O)O)=C2CNCCN12)(F)(F)F.Cl

Additional information on 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid hydrochloride

Comprehensive Introduction to 3-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid hydrochloride (CAS No. 2172053-56-2)

The compound 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid hydrochloride (CAS No. 2172053-56-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique imidazo[1,5-a]pyrazine core and trifluoromethyl functional group, this molecule exhibits remarkable potential in drug discovery and development. Researchers are particularly interested in its applications as a bioactive intermediate or building block for novel therapeutic agents.

In recent years, the demand for fluorinated heterocycles like 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid hydrochloride has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group (-CF₃) is known to improve lipophilicity and membrane permeability, making it a valuable moiety in medicinal chemistry. This aligns with current industry trends where researchers frequently search for "fluorinated drug candidates" or "CF3-containing pharmaceuticals."

The imidazo[1,5-a]pyrazine scaffold in this compound is particularly noteworthy. This bicyclic system has demonstrated diverse biological activities, including kinase inhibition and GPCR modulation, which are hot topics in cancer and CNS drug development. Many scientists are investigating similar structures under search queries like "imidazo[1,5-a]pyrazine derivatives" or "small molecule kinase inhibitors." The hydrochloride salt form (hydrochloride) further enhances the compound's solubility, addressing a common challenge in drug formulation.

From a synthetic chemistry perspective, CAS 2172053-56-2 represents an interesting case study in heterocyclic chemistry and organofluorine chemistry. The incorporation of both nitrogen-rich heterocycles and fluorine atoms requires sophisticated synthetic strategies, a subject frequently searched as "fluorination methods in drug synthesis" or "N-heterocycle construction." These synthetic challenges make the compound valuable for methodological development in organic synthesis.

Quality control and characterization of 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid hydrochloride involve advanced analytical techniques. Researchers often look for information on "HPLC methods for imidazopyrazines" or "NMR characterization of fluorinated compounds," reflecting the technical demands of working with such specialized molecules. Proper characterization is crucial given the growing emphasis on pharmaceutical impurities and quality by design (QbD) principles in drug development.

The potential applications of this compound extend beyond human health. In agrochemical research, similar imidazo[1,5-a]pyrazine structures have shown promise as crop protection agents, responding to the increasing demand for "novel pesticide scaffolds" in sustainable agriculture. The trifluoromethyl group is particularly valued in this sector for its ability to enhance the bioactivity of agricultural chemicals.

As research into CAS 2172053-56-2 continues, several key questions emerge that reflect current scientific inquiries: How does the imidazo[1,5-a]pyrazine core influence target binding compared to other heterocycles? What are the optimal strategies for further derivatization of this scaffold? These questions align with frequent search terms like "structure-activity relationships of imidazopyrazines" and "lead optimization strategies," indicating the compound's relevance to contemporary medicinal chemistry challenges.

From a commercial perspective, the availability of 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid hydrochloride as a research chemical meets the needs of pharmaceutical companies and academic institutions engaged in high-throughput screening programs. The growing interest in "diverse screening libraries" and "fragment-based drug discovery" underscores the importance of such specialized building blocks in modern drug discovery pipelines.

In conclusion, 3-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid hydrochloride (CAS No. 2172053-56-2) represents a compelling example of how strategic molecular design combining fluorine chemistry with privileged heterocyclic scaffolds can yield compounds with significant potential across multiple research domains. Its study contributes to broader scientific discussions about "rational drug design," "scaffold hopping," and "molecular property optimization" - all critical topics in contemporary pharmaceutical research.